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Compound of Interest

Compound Name:
1-Benzyl-2,4,5-tribromo-1H-

imidazole

Cat. No.: B1350188 Get Quote

Technical Dossier: 1-Benzyl-2,4,5-tribromo-1H-
imidazole
Audience: Researchers, Scientists, and Drug Development Professionals

This document provides core physicochemical data and generalized experimental

methodologies relevant to the characterization of 1-Benzyl-2,4,5-tribromo-1H-imidazole.

Physicochemical Properties
The fundamental molecular properties of 1-Benzyl-2,4,5-tribromo-1H-imidazole have been

determined and are summarized below. These data are critical for experimental design, dosage

calculations, and analytical characterization.

Property Value

Molecular Formula C₁₀H₇Br₃N₂[1]

Molecular Weight 394.89 g/mol [1][2]

Logical Relationship of Compound Properties
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The identity of a chemical compound, established by its name and structure, directly informs its

derivative properties such as molecular formula and weight. This logical flow is essential for

chemical informatics and substance registration.

Compound Identity

Derived Properties

1-Benzyl-2,4,5-tribromo-1H-imidazole

Molecular Formula
(C₁₀H₇Br₃N₂)

Molecular Weight
(394.89 g/mol)

Click to download full resolution via product page

Caption: Logical derivation of molecular properties from compound identity.

Standard Experimental Protocols
The determination of the molecular formula and weight for a novel or synthesized compound

like 1-Benzyl-2,4,5-tribromo-1H-imidazole relies on standard, high-precision analytical

techniques. The generalized protocols for these determinations are outlined below.

3.1. Determination of Molecular Formula via High-Resolution Mass Spectrometry (HRMS)

This method provides an extremely accurate mass measurement, which is then used to deduce

the elemental composition.

Sample Preparation: A dilute solution of the analyte is prepared in a suitable volatile solvent

(e.g., methanol, acetonitrile). An internal standard may be added for mass calibration.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1350188?utm_src=pdf-body-img
https://www.benchchem.com/product/b1350188?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1350188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Instrumentation: A high-resolution mass spectrometer (e.g., Orbitrap, TOF, or FT-ICR)

equipped with an appropriate ionization source (e.g., Electrospray Ionization - ESI) is used.

Analysis:

The instrument is calibrated using a known standard to ensure high mass accuracy (< 5

ppm).

The sample solution is infused or injected into the ion source, where molecules are

ionized, typically forming protonated molecules [M+H]⁺.

The mass-to-charge ratio (m/z) of the ionized molecule is measured with high precision.

Data Processing: The exact mass obtained is processed by software that generates a list of

possible elemental formulas (C, H, Br, N) that fall within the measured mass accuracy. The

most chemically plausible formula is selected, often guided by other data such as isotopic

peak patterns, which are distinctive for bromine-containing compounds.

3.2. Verification via Elemental Analysis

This technique determines the percentage composition of carbon, hydrogen, and nitrogen,

which is then used to confirm the empirical formula derived from HRMS.

Sample Preparation: A small, precisely weighed amount of the dry, pure compound (typically

1-3 mg) is placed into a tin or silver capsule.

Instrumentation: A CHN Elemental Analyzer is used. The instrument combusts the sample at

high temperatures (≥900°C) in a stream of oxygen.

Analysis:

Combustion converts the sample into gaseous products: CO₂, H₂O, and N₂.

These gases are separated by a chromatographic column.

The amount of each gas is quantified using a thermal conductivity detector.
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Data Processing: The instrument's software calculates the mass percentages of C, H, and N

in the original sample. These experimental percentages are compared to the theoretical

percentages calculated from the proposed molecular formula (C₁₀H₇Br₃N₂) to confirm its

validity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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